4-methyl-N-[4-(4-methylbenzoyl)phenyl]thiadiazole-5-carboxamide

• Molecular Formula: C18H15N3O2S
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 4-methyl-N-[4-(4-methylbenzoyl)phenyl]thiadiazole-5-carboxamide
• InChI: InChI=1S/C18H15N3O2S/c1-11-3-5-13(6-4-11)16(22)14-7-9-15(10-8-14)19-18(23)17-12(2)20-21-24-17/h3-10H,1-2H3,(H,19,23)
• InChI Key: SVMZMEHOMLJARK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)NC(=O)C3=C(N=NS3)C

Description

4-methyl-N-[4-(4-methylbenzoyl)phenyl]thiadiazole-5-carboxamide is a chemical compound that belongs to the thiadiazole family. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The exact mechanism of action of 4-methyl-N-[4-(4-methylbenzoyl)phenyl]thiadiazole-5-carboxamide is not fully understood. However, it has been suggested that the compound exerts its pharmacological effects through the inhibition of various enzymes and signaling pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been found to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune and inflammatory responses.
Biochemical and physiological effects:
Studies have shown that 4-methyl-N-[4-(4-methylbenzoyl)phenyl]thiadiazole-5-carboxamide can induce apoptosis (programmed cell death) in various cancer cell lines. It has also been found to reduce the production of pro-inflammatory cytokines and chemokines, indicating its potential as an anti-inflammatory agent. Furthermore, it has been shown to improve cognitive function and reduce oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-methyl-N-[4-(4-methylbenzoyl)phenyl]thiadiazole-5-carboxamide in lab experiments is its relatively low toxicity compared to other compounds with similar pharmacological activities. This makes it a safer option for in vitro and in vivo studies. However, the compound has limited solubility in water, which can pose a challenge for its use in certain experimental setups.

Future Directions

There are several future directions for the research on 4-methyl-N-[4-(4-methylbenzoyl)phenyl]thiadiazole-5-carboxamide. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is the exploration of the compound's potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders. Additionally, the compound's potential as a material for electronic and optoelectronic devices is also an area of active research.

Synthesis Methods

The synthesis of 4-methyl-N-[4-(4-methylbenzoyl)phenyl]thiadiazole-5-carboxamide involves the reaction of 4-methylbenzoyl chloride with 4-aminobenzenesulfonamide in the presence of triethylamine and dichloromethane. The resulting product is then treated with thionyl chloride and potassium thiocyanate to obtain the final compound. The yield of the synthesis process is around 60%, and the purity of the compound can be improved through recrystallization.

Scientific Research Applications

4-methyl-N-[4-(4-methylbenzoyl)phenyl]thiadiazole-5-carboxamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit promising antitumor, anti-inflammatory, and antibacterial activities. In addition, it has been found to possess neuroprotective and antioxidant properties, making it a potential candidate for the treatment of neurodegenerative diseases.